Cas no 620629-36-9 (9H-Purine-9-acetic acid,6-[[[(4-methoxyphenyl)methoxy]carbonyl]amino]-)

• Product Name: 9H-Purine-9-acetic acid,6-[[[(4-methoxyphenyl)methoxy]carbonyl]amino]-
• CAS No: 620629-36-9
• MF: C₁₆H₁₅N₅O₅
• MW: 357.320802927017
• CID: 459318
• PubChem ID: 21868398
• Update Time: 2025-04-19

9H-Purine-9-acetic acid,6-[[[(4-methoxyphenyl)methoxy]carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-acetic acid,6-[[[(4-methoxyphenyl)methoxy]carbonyl]amino]-
• SPPHDSRYZHJYLI-UHFFFAOYSA-N
• SCHEMBL3134558
• 620629-36-9
• 2-(6-((((4-Methoxybenzyl)oxy)carbonyl)amino)-9H-purin-9-yl)acetic acid
• [6-N-(4-methoxybenzyloxycarbonyl)-adenine-9-yl]-acetic acid
• [6-N-(4-methoxybenzyloxycarbonyl)-adenin-9-yl]-acetic acid

• Inchi： 1S/C16H15N5O5/c1-25-11-4-2-10(3-5-11)7-26-16(24)20-14-13-15(18-8-17-14)21(9-19-13)6-12(22)23/h2-5,8-9H,6-7H2,1H3,(H,22,23)(H,17,18,20,24)
• InChI Key： SPPHDSRYZHJYLI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C2C(=NC=N1)N(C=N2)CC(=O)O)=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 357.10745
• Monoisotopic Mass: 357.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.46